Cas no 937681-19-1 (4-Methyl-5-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1,3-thiazol-2-amine)

• Product Name: 4-Methyl-5-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1,3-thiazol-2-amine
• CAS No: 937681-19-1
• MF: C₁₃H₁₂N₄OS
• MW: 272.325580596924
• MDL: MFCD09037036
• CID: 1075694
• PubChem ID: 23010318
• Update Time: 2025-07-23

4-Methyl-5-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-Methyl-5-[3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl]-1,3-thiazol-2-amine
• 937681-19-1
• AKOS004120504
• CS-0360462
• LS-02818
• 4-Methyl-5-(3-(m-tolyl)-1,2,4-oxadiazol-5-yl)thiazol-2-amine
• MFCD09037036
• STK500690
• ALBB-007582
• 4-Methyl-5-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1,3-thiazol-2-amine

• MDL： MFCD09037036
• Inchi： 1S/C13H12N4OS/c1-7-4-3-5-9(6-7)11-16-12(18-17-11)10-8(2)15-13(14)19-10/h3-6H,1-2H3,(H2,14,15)
• InChI Key： GKSLLDOWKLRCKD-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(C)=C1C1=NC(C2=CC=CC(C)=C2)=NO1

Computed Properties

• Exact Mass: 272.07318219g/mol
• Monoisotopic Mass: 272.07318219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 106Ų

Additional information on 4-Methyl-5-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1,3-thiazol-2-amine

Professional Introduction to Compound with CAS No. 937681-19-1 and Product Name: 4-Methyl-5-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1,3-thiazol-2-amine

The compound identified by the CAS number 937681-19-1 and the product name 4-Methyl-5-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1,3-thiazol-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements of heterocyclic chemistry, featuring both an 1,2,4-oxadiazole and a 1,3-thiazole moiety, which are well-documented for their pharmacological potential. The presence of a 3-methylphenyl group further enhances its complexity and suggests potential interactions with biological targets that are both selective and potent.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in drug discovery due to their ability to mimic natural biomolecules and interact with biological systems in novel ways. The 4-Methyl-5-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1,3-thiazol-2-amine structure exemplifies this trend by integrating multiple pharmacophoric elements into a single molecule. This design approach has been shown to improve binding affinity and reduce off-target effects, making it an attractive candidate for further development.

The 1,2,4-oxadiazole ring is particularly noteworthy for its role in various bioactive compounds. It has been extensively studied for its antimicrobial, anti-inflammatory, and antiviral properties. The incorporation of a methyl group at the 4-position of the oxadiazole ring enhances its metabolic stability while maintaining its bioactivity. This modification is a common strategy in drug design to optimize pharmacokinetic profiles without compromising efficacy.

The 1,3-thiazole moiety is another critical component of this compound. Thiazole derivatives are known for their wide range of biological activities, including antifungal, antiviral, and anticancer effects. The combination of a thiazole ring with an oxadiazole core creates a scaffold that can interact with multiple targets simultaneously. This dual-action potential makes the compound particularly promising for developing multifunctional therapeutics.

The 3-methylphenyl substituent at the 5-position of the oxadiazole ring adds another layer of complexity to the molecule. Aromatic rings such as benzene derivatives are frequently incorporated into drug molecules to enhance binding interactions with protein targets. The methyl group at the para position relative to the phenyl ring may influence electronic properties and steric hindrance around the binding site, further modulating bioactivity.

Current research trends in pharmaceutical chemistry emphasize the development of molecules that can modulate multiple signaling pathways or interact with complex protein networks. The structure of 4-Methyl-5-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1,3-thiazol-2-amine aligns well with these trends by combining several pharmacophoric elements into a single entity. This approach has been successfully applied in recent years to discover novel therapeutic agents with improved efficacy and reduced side effects.

In vitro studies have begun to explore the potential of this compound as a lead candidate for further development. Initial assays have shown promising activity against certain biological targets relevant to inflammation and infection. The dual heterocyclic system appears to contribute to its broad-spectrum activity by engaging multiple binding sites on proteins involved in these pathways. Further investigation into its mechanism of action will be crucial for understanding its full therapeutic potential.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful functional group transformations and regioselective modifications to construct the desired heterocyclic framework. Advances in synthetic methodologies have made it possible to assemble complex molecules like this one with high precision and yield, enabling more efficient drug discovery efforts.

As interest in personalized medicine grows, compounds like 4-Methyl-5-3-(3-methylphenyl)-1,2,4-oxadiazol-5-yl-1,3-thiazol-2-am ine offer new opportunities for tailored therapeutic approaches. Their unique structures allow for fine-tuning of bioactivity against specific disease states or genetic profiles. Future research will likely focus on optimizing these molecules through structure-based drug design techniques to enhance their selectivity and potency.

The integration of computational chemistry tools has accelerated the process of identifying promising candidates like this one from large libraries of compounds. Virtual screening methods can rapidly evaluate thousands of molecules based on their predicted interactions with biological targets before experimental validation is necessary. This high-throughput approach has significantly reduced the time required to discover lead compounds for further development.

The pharmacokinetic properties of 4-Methyl -5 - 3 - ( 3 - methylphenyl ) - 1 , 2 , 4 - ox adia z ol - 5 - yl - 1 , 3 - thia z ol - 2 - am ine are also being carefully evaluated as part of its development as a potential therapeutic agent . Factors such as solubility , stability , and metabolic clearance will determine how effectively it can be delivered systemically or targeted locally . Optimizing these properties is essential for translating preclinical findings into clinical success . p > < p > The future prospects for this compound remain exciting given its unique structural features and demonstrated biological activity . As research continues , additional insights into its mechanism(s) of action will emerge , paving the way for new therapeutic applications . Its development exemplifies how advances in synthetic chemistry , computational biology , and pharmacological screening can converge to discover novel medicines that address unmet medical needs . p >